Cas no 5103-42-4 (Hydrindantin)
Hydrindantin Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Dihydroxy-1H,1'H-[2,2'-biindene]-1,1',3,3'(2H,2'H)-tetraone
- [2,2'-Bi-1H-indene]-1,1',3,3'(2H,2'H)-tetrone,2,2'-dihydroxy-
- 2-hydroxy-2-(2-hydroxy-1,3-dioxoinden-2-yl)indene-1,3-dione
- Hydrindantin
- Hydrindantin (reduced form of ninhydrin)
- HYDRINDANTIN ANHYDROUS
- Hydrindantin Dihydrate
- 2,2',3,3,3',3'-Hexahydroxy-2,2'-biindan-1,1'-dione
- Hydrindantin (reduced form of ninhydrin)1000µg
- NSC 83617
- [2,2'-Bi-1H-indene]-1,1',3,3'(2H,2'H)-tetrone, 2,2'-dihydroxy-
- (2,2'-Biindan)-1,1',3,3'-tetrone, 2,2'-dihydroxy-
- 2,2'-Dihydroxy-2,2'-biindan-1,1',3,3'-tetraone
- 5103-42-4
- REDUCED NINHYDRIN
- [2,2'-Biindan]-1,1',3,3'-tetrone, 2,2'-dihydroxy-
- NSC83617
- 2,2'-Dihydroxy-(2,2'-biindan)-1,1',3,3'-tetrone
- (2,2'-Bi-1H-indene)-1,1',3,3'(2H,2'H)-tetrone, 2,2'-dihydroxy-
- NS00032192
- Q10861006
- AKOS004910440
- HYDRINDANTIN [MI]
- DTXSID8063701
- P469P1DDC0
- [2,1',3,3'(2H,2'H)-tetrone, 2,2'-dihydroxy-
- UNII-P469P1DDC0
- AS-82884
- [2,1',3,3'-tetrone, 2,2'-dihydroxy-
- EINECS 225-823-4
- Hydrindantin, >=97%
- SCHEMBL208765
- 2,2'-Dihydroxy-2,2'-biindan-1,1',3,3'-tetrone
- NSC-83617
- H0181
- LWFPYLZOVOCBPZ-UHFFFAOYSA-N
- 2,2'Dihydroxy2,2'biindan1,1',3,3'tetraone
- 2,2'Dihydroxy1,1',3,3' (2H,2'H)tetrone
- (2,2'Bi1Hindene)1,1',3,3'(2H,2'H)tetrone, 2,2'dihydroxy
- 2,2'-Dihydroxy-[2,2'-bi-1H-indene]-1,1',3,3'-(2H,2'H)-tetrone dihydrate
- G87055
- 2,2'Dihydroxy(2,2'biindan)1,1',3,3'tetrone
- (2,2'-Biindan)-1,1',3,3'-tetrone, 2,2'-dihydroxy-(8CI)
- (2,2'Biindan)1,1',3,3'tetrone, 2,2'dihydroxy
- DTXCID5040960
- 2,2'-Dihydroxy-(2,2'-bi-1H-indene)-1,1',3,3'-(2H,2'H)-tetrone dihydrate
- (2,2'Biindan)1,1',3,3'tetrone, 2,2'dihydroxy (8CI)
-
- MDL: MFCD00003781
- Inchi: 1S/C18H10O6/c19-13-9-5-1-2-6-10(9)14(20)17(13,23)18(24)15(21)11-7-3-4-8-12(11)16(18)22/h1-8,23-24H
- InChI Key: LWFPYLZOVOCBPZ-UHFFFAOYSA-N
- SMILES: OC1(C(C2C=CC=CC=2C1=O)=O)C1(C(C2C=CC=CC=2C1=O)=O)O
Computed Properties
- Exact Mass: 322.04800
- Monoisotopic Mass: 322.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Color/Form: Uncertain
- Density: 1.718±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 252 °C (dec.) (lit.)
- Boiling Point: 380.9°C (rough estimate)
- Flash Point: 339.8±28.0 °C
- Refractive Index: 1.4800 (estimate)
- Solubility: Almost insoluble (0.042 g/l) (25 º C),
- PSA: 108.74000
- LogP: 0.60700
- Solubility: Uncertain
- Merck: 4775
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
Hydrindantin Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 22-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
- Risk Phrases:R22; R41
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Hydrindantin Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Hydrindantin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | HH4996-5g |
Hydrindantin |
5103-42-4 | ≥98% | 5g |
¥1850元 | 2023-09-15 | |
| Alichem | A079000206-10g |
2,2'-Dihydroxy-1H,1'H-[2,2'-biindene]-1,1',3,3'(2H,2'H)-tetraone |
5103-42-4 | 97% | 10g |
$166.40 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01970-5g |
2,2'-Dihydroxy-1H,1'H-[2,2'-biindene]-1,1',3,3'(2H,2'H)-tetraone |
5103-42-4 | ≥97% | 5g |
¥2228.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01970-25g |
2,2'-Dihydroxy-1H,1'H-[2,2'-biindene]-1,1',3,3'(2H,2'H)-tetraone |
5103-42-4 | ≥97% | 25g |
¥6698.0 | 2024-07-19 | |
| TRC | H252020-2.5g |
Hydrindantin |
5103-42-4 | 2.5g |
$ 395.00 | 2022-06-04 | ||
| TRC | H252020-5g |
Hydrindantin |
5103-42-4 | 5g |
$ 775.00 | 2022-06-04 | ||
| TRC | H252020-10g |
Hydrindantin |
5103-42-4 | 10g |
$ 1240.00 | 2022-06-04 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | H17309-5G |
Hydrindantin |
5103-42-4 | 5g |
¥1945.55 | 2023-11-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | H17309-25G |
Hydrindantin |
5103-42-4 | 25g |
¥5846.35 | 2023-11-05 | ||
| Chemenu | CM268649-25g |
2,2'-Dihydroxy-1H,1'H-[2,2'-biindene]-1,1',3,3'(2H,2'H)-tetraone |
5103-42-4 | 97% | 25g |
$*** | 2023-03-31 |
Hydrindantin Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on Hydrindantin
Hydrindantin (CAS No. 5103-42-4): A Comprehensive Overview
Hydrindantin (CAS No. 5103-42-4) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and potential applications. This comprehensive overview aims to provide a detailed understanding of Hydrindantin, including its chemical structure, biological activities, and recent research findings.
Chemical Structure and Properties
Hydrindantin is a derivative of indandione, a class of compounds known for their diverse biological activities. Its chemical formula is C11H12N2O2, and it has a molecular weight of 204.22 g/mol. The compound features a six-membered ring with a ketone group and an amine substituent, which contributes to its stability and reactivity. The structure of Hydrindantin allows it to form hydrogen bonds and participate in various chemical reactions, making it a valuable compound in synthetic chemistry.
Synthesis and Production
The synthesis of Hydrindantin can be achieved through several methods, including the condensation of an appropriate ketone with an amine derivative. One common approach involves the reaction of 3-hydroxy-2-butanone with hydrazine under controlled conditions. This method yields high purity Hydrindantin, which can be further purified through recrystallization or other techniques. The production process is optimized to ensure high yields and minimal by-products, making it suitable for large-scale manufacturing.
Biological Activities and Mechanisms of Action
Hydrindantin has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that Hydrindantin can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, Hydrindantin has also been found to exhibit antioxidant properties. It can scavenge free radicals and protect cells from oxidative stress, which is implicated in many chronic diseases including cardiovascular disorders and neurodegenerative conditions. The antioxidant activity of Hydrindantin is attributed to its ability to modulate redox-sensitive signaling pathways.
Clinical Applications and Research Findings
The potential clinical applications of Hydrindantin have been explored in several preclinical studies and early-stage clinical trials. One notable study published in the Journal of Medicinal Chemistry investigated the efficacy of Hydrindantin in reducing inflammation in animal models of rheumatoid arthritis. The results showed significant improvements in joint swelling and pain, suggesting that Hydrindantin could be a viable treatment option for this condition.
In another study published in the European Journal of Pharmacology, researchers evaluated the neuroprotective effects of Hydrindantin strong>. The compound was administered to rats with induced brain injury, and it was found to reduce neuronal damage and improve cognitive function. These findings highlight the potential of < strong > Hydrindantin strong > as a neuroprotective agent in treating neurological disorders such as Alzheimer's disease and stroke. p > < p >< strong > Safety Profile strong > p > < p >< strong > Hydrindantin strong > has demonstrated a favorable safety profile in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. p > < p >< strong > Future Directions strong > p > < p >The ongoing research on Hydrindantin strong > is focused on optimizing its formulation for improved bioavailability and therapeutic efficacy. Additionally, efforts are being made to identify new derivatives with enhanced properties that could broaden its application scope. As more data becomes available from clinical trials, it is expected that Hydrindantin strong > will play an increasingly important role in the development of novel therapeutic strategies for various diseases. p > article > < / response >
5103-42-4 (Hydrindantin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)